Cas no 3714-60-1 (9H-Purin-6-amine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-)

9H-Purin-6-amine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]- structure
3714-60-1 structure
Product Name:9H-Purin-6-amine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-
CAS No:3714-60-1
MF:C10H16N5O13P3
MW:507.181024551392
CID:308041
PubChem ID:65128
Update Time:2025-04-19

9H-Purin-6-amine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-
    • Ara ATP
    • Ara-ATP
    • beta-D-Arabinofuranosyl-ATP
    • Arabinofuranosyladenine triphosphate
    • DTXSID10859001
    • Vidarabine-TRIPHOSPHATE
    • CHEMBL4441501
    • Arabinosyladenine triphosphate
    • 9-{5-O-[(S)-hydroxy{[(R)-hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl]-beta-D-arabinofuranosyl}-9H-purin-6-amine
    • Arabinosyl-ATP
    • BDBM50594497
    • 9beta-D-Arabinofuranosyladenine 5'-triphosphate
    • Ara-A triphosphate
    • 9beta-D-Arabinosyladenine triphosphate
    • 9H-Purin-6-amine, 9-(5-O-(hydroxy(hydroxy(phosphonooxy)phosphinyloxy)phosphinyl)-beta-D-arabinofuranosyl)-
    • Adenine, 9beta-D-arabinofuranosyl-, 5'-triphosphate
    • HEJ
    • Vidarabine triphosphate
    • adenine arabinoside triphosphate
    • 9beta-D-Arabinofuranosyladenosine-5'-triphosphate
    • 3714-60-1
    • [[(2R,3S,4S,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
    • 9H-purin-6-amine, 9-(5-O-(hydroxy(hydroxy(phosphonooxy)phosphinyl)phosphinyl)-beta-D-arabinofuranosyl)-
    • 9 beta-D-arabinofuranosyladenine 5'-triphosphate
    • ara-Adenosine-5'-triphosphate (ara-ATP)
    • Inchi: 1S/C10H16N5O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7+,10-/m1/s1
    • InChI Key: ZKHQWZAMYRWXGA-UHTZMRCNSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 506.99574658g/mol
  • Monoisotopic Mass: 506.99574658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 800
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.7
  • Topological Polar Surface Area: 279Ų

9H-Purin-6-amine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]- Security Information

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd